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Compound of Interest

Compound Name: 2-lodo-6-methylnaphthalene

Cat. No.: B15081977

Disclaimer: No specific Safety Data Sheet (SDS) for 2-lodo-6-methylnaphthalene was
located. The following guidance is based on the safety data for the closely related compound,
2-methylnaphthalene, and general principles for handling halogenated aromatic hydrocarbons.
It is imperative to handle this compound with caution and to conduct a thorough risk
assessment before beginning any work.

Based on available data for analogous compounds, 2-lodo-6-methylnaphthalene is likely to
be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory
irritation.[1][2] It is also expected to be toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure when handling 2-lodo-
6-methylnaphthalene. The following PPE should be worn at all times in the laboratory:
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PPE Category

Specific Recommendations

Eye and Face Protection

Chemical safety goggles or a face shield are

necessary to protect against splashes and dust.

[3]

Skin Protection

Alab coat or chemical-resistant apron should be
worn.[3] For maximum protection, chemical-

resistant coveralls may be necessary.

Hand Protection

Chemical-resistant gloves, such as nitrile or
neoprene, are required.[4] Always inspect

gloves for tears or holes before use.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[5]
If there is a risk of inhaling dust or vapors, a
NIOSH-approved respirator with an appropriate
cartridge should be used.[2]

Operational Plan

A systematic approach to handling 2-lodo-6-methylnaphthalene will ensure a safe working

environment.

1. Engineering Controls:

» Always handle this compound in a certified chemical fume hood to minimize inhalation

exposure.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[2]

2. Handling Procedures:

e Avoid the formation of dust when handling the solid compound.[2]
e Do not eat, drink, or smoke in the laboratory area.[1]

e Wash hands thoroughly with soap and water after handling.[1][6]
o Keep the container tightly closed when not in use.[2]
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3. Storage:

e Store in a cool, dry, and well-ventilated area.[2]
o Keep away from incompatible materials such as strong oxidizing agents.[2]
e Protect from light.[2]

4. Emergency Procedures:

 In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes.[7] Remove contaminated clothing.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7]

« If inhaled: Move the person to fresh air.[7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water.[1]

« In all cases of exposure, seek immediate medical attention.

Disposal Plan

Proper disposal of 2-lodo-6-methylnaphthalene and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o 2-lodo-6-methylnaphthalene is a halogenated organic compound.[2] All waste containing
this chemical must be collected in a designated, properly labeled hazardous waste container
for halogenated organic waste.[1][2]

e Do not mix with non-halogenated waste.[3]

2. Container Management:

¢ Use a chemically compatible and sealable container for waste collection.
e The container must be clearly labeled with "Hazardous Waste" and the full chemical name.
o Keep the waste container closed except when adding waste.

3. Disposal Method:

» Dispose of the hazardous waste through a licensed environmental disposal company.
o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]
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Quantitative Data Summary (Based on 2-

Methylnaphthalene)

Property Value

Melting Point 34 -36 °C (93 -97 °F)[1]
Boiling Point 241 - 242 °C (466 - 468 °F)[1]
Density 1.0058 g/cm3 at 20 °CJ[3]

Vapor Pressure

13 hPa at 105 °C[3]

Water Solubility Insoluble[3]
Experimental Workflow
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Workflow for Handling 2-lodo-6-methylnaphthalene
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Caption: Safe handling and disposal workflow for 2-lodo-6-methylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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